Cas no 13908-65-1 (urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-)

urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)- structure
13908-65-1 structure
Product Name:urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-
CAS No:13908-65-1
MF:C12H16Cl2N4O2
MW:319.187040328979
CID:902604
PubChem ID:256000
Update Time:2025-04-19

urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloroethyl)-3-[2-(2-chloroethylcarbamoylamino)phenyl]urea
    • 1,1'-benzene-1,2-diylbis[3-(2-chloroethyl)urea]
    • 1,1'-o-phenylenebis[3-(2-chloroethyl)-urea]
    • AC1L5TNE
    • AC1Q5NOV
    • AG-J-27801
    • AR-1B4342
    • CTK4C1588
    • KST-1B0818
    • NSC82187
    • 13908-65-1
    • DTXSID10292378
    • NSC-82187
    • Urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-
    • urea, 1,1'-o-phenylenebis[3-(2-chloroethyl)-
    • Inchi: 1S/C12H16Cl2N4O2/c13-5-7-15-11(19)17-9-3-1-2-4-10(9)18-12(20)16-8-6-14/h1-4H,5-8H2,(H2,15,17,19)(H2,16,18,20)
    • InChI Key: JAOPEDLQYKNPMS-UHFFFAOYSA-N
    • SMILES: ClCCNC(NC1C=CC=CC=1NC(NCCCl)=O)=O

Computed Properties

  • Exact Mass: 318.06528
  • Monoisotopic Mass: 318.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • Density: 1.393
  • Boiling Point: 439.1°C at 760 mmHg
  • Flash Point: 219.4°C
  • Refractive Index: 1.624
  • PSA: 82.26
  • LogP: 3.33500
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